N-(3,5-dichlorophenyl)-N'-(2,5-dimethoxyphenyl)urea

• IUPAC Name: 1-(3,5-dichlorophenyl)-3-(2,5-dimethoxyphenyl)urea
• InChI: InChI=1S/C15H14Cl2N2O3/c1-21-12-3-4-14(22-2)13(8-12)19-15(20)18-11-6-9(16)5-10(17)7-11/h3-8H,1-2H3,(H2,18,19,20)
• InChI Key: HADQQBSUEHKDAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O3
• Molecular Weight: 341.2 g/mol

Description

N-(3,5-dichlorophenyl)-N'-(2,5-dimethoxyphenyl)urea is a chemical compound that has been studied for its potential applications in scientific research. It is also known by its chemical name, DCDMU. This compound has been synthesized using various methods and has been found to exhibit biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DCDMU involves the inhibition of dihydrofolate reductase, which is involved in the synthesis of DNA. This inhibition leads to a decrease in the production of DNA, which can inhibit the growth of cancer cells. DCDMU has also been found to inhibit the activity of the enzyme thymidylate synthase, which is involved in the synthesis of thymidine, a component of DNA. This inhibition of thymidylate synthase can also inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
DCDMU has been found to exhibit biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro. DCDMU has also been found to exhibit antifungal, antibacterial, and antiviral activities. Additionally, DCDMU has been found to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA.

Advantages and Limitations for Lab Experiments

DCDMU has several advantages for lab experiments. It can be synthesized using various methods, and these methods have been found to yield DCDMU with high purity and yield. Additionally, DCDMU has been found to exhibit antifungal, antibacterial, and antiviral activities, making it a potential candidate for the development of antimicrobial agents. However, DCDMU has some limitations for lab experiments. It has been found to be unstable in acidic conditions, and its solubility in water is limited.

Future Directions

There are several future directions for the study of DCDMU. One direction is the development of DCDMU-based anticancer drugs. DCDMU has been found to inhibit the activity of dihydrofolate reductase, which is involved in the synthesis of DNA. This inhibition can inhibit the growth of cancer cells, making DCDMU a potential candidate for the development of anticancer drugs. Another direction is the study of the mechanism of action of DCDMU. Further studies can help to understand how DCDMU inhibits the activity of dihydrofolate reductase and thymidylate synthase. Additionally, future studies can explore the potential applications of DCDMU as an antimicrobial agent.

Synthesis Methods

DCDMU can be synthesized using various methods, including the reaction between 2,5-dimethoxyaniline and 3,5-dichlorophenyl isocyanate in the presence of a base such as triethylamine. Other methods include the reaction between 2,5-dimethoxyaniline and 3,5-dichlorophenyl carbamate in the presence of a base or the reaction between 3,5-dichlorophenyl isocyanate and 2,5-dimethoxyphenyl urea. These methods have been found to yield DCDMU with high purity and yield.

Scientific Research Applications

DCDMU has been studied for its potential applications in scientific research. It has been found to exhibit antifungal, antibacterial, and antiviral activities. DCDMU has also been shown to inhibit the growth of cancer cells in vitro. Additionally, DCDMU has been found to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA. This inhibition of dihydrofolate reductase makes DCDMU a potential candidate for the development of anticancer drugs.